Cas no 1335197-88-0 ()

• CAS No: 1335197-88-0
• MF: C₂₃H₂₄O₆
• MW: 402.470037460327
• CID: 6768939
• PubChem ID: 87401565
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C23H24O6/c1-26-20-11-7-16(13-22(20)28-3)5-9-18(24)15-19(25)10-6-17-8-12-21(27-2)23(14-17)29-4/h5-15,24H,1-4H3/b9-5+,10-6+,18-15-/i1D3,2D3
• InChI Key： ZMGUKFHHNQMKJI-CGEPNISLSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(=C/C(/C=C/C2=CC=C(C(=C2)OC)OC([2H])([2H])[2H])=O)/O)C=1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 402.19494896g/mol
• Monoisotopic Mass: 402.19494896g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids